Cas no 51012-63-6 (2-Bromo-1-(4-ethoxyphenyl)ethanone)

2-Bromo-1-(4-ethoxyphenyl)ethanone is a brominated aromatic ketone derivative with the molecular formula C₁₀H₁₁BrO₂. This compound is commonly utilized as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its reactive α-bromo ketone moiety makes it a valuable building block for nucleophilic substitution and cyclization reactions. The ethoxy substituent enhances its solubility in organic solvents, facilitating further functionalization. With high purity and consistent reactivity, this compound is suitable for research and industrial applications requiring precise electrophilic reagents. Proper handling under controlled conditions is recommended due to its potential lachrymatory and irritant properties.
2-Bromo-1-(4-ethoxyphenyl)ethanone structure
51012-63-6 structure
Product Name:2-Bromo-1-(4-ethoxyphenyl)ethanone
CAS No:51012-63-6
MF:C10H11BrO2
MW:243.097142457962
CID:878626
PubChem ID:2113060
Update Time:2026-04-29

2-Bromo-1-(4-ethoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(4-ethoxyphenyl)ethanone
    • 2-Bromo-1-(4-ethoxy-phenyl)-ethanone
    • 2-bromo-4'-ethoxyacetophenone
    • 4'-ethoxyphenacyl bromide
    • p-ethoxyphenacyl bromide
    • Inchi: InChI=1S/C10H11BrO2/c1-2-13-9-5-3-8(4-6-9)10(12)7-11/h3-6H,2,7H2,1H3
    • InChI Key: VJMIEHFULCHDLD-UHFFFAOYSA-N
    • SMILES: CCOC1=CC=C(C=C1)C(=O)CBr

Computed Properties

  • Exact Mass: 241.99400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.66290

2-Bromo-1-(4-ethoxyphenyl)ethanone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Bromo-1-(4-ethoxyphenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B696063-10mg
2-Bromo-1-(4-ethoxyphenyl)ethanone
51012-63-6
10mg
$ 64.00 2023-04-18
TRC
B696063-25mg
2-Bromo-1-(4-ethoxyphenyl)ethanone
51012-63-6
25mg
$ 69.00 2023-04-18
TRC
B696063-50mg
2-Bromo-1-(4-ethoxyphenyl)ethanone
51012-63-6
50mg
$ 98.00 2023-04-18
TRC
B696063-100mg
2-Bromo-1-(4-ethoxyphenyl)ethanone
51012-63-6
100mg
$ 144.00 2023-04-18
Enamine
EN300-08507-0.05g
2-bromo-1-(4-ethoxyphenyl)ethan-1-one
51012-63-6 95.0%
0.05g
$69.0 2025-03-21
Enamine
EN300-08507-0.1g
2-bromo-1-(4-ethoxyphenyl)ethan-1-one
51012-63-6 95.0%
0.1g
$105.0 2025-03-21
Enamine
EN300-08507-0.25g
2-bromo-1-(4-ethoxyphenyl)ethan-1-one
51012-63-6 95.0%
0.25g
$149.0 2025-03-21
Enamine
EN300-08507-0.5g
2-bromo-1-(4-ethoxyphenyl)ethan-1-one
51012-63-6 95.0%
0.5g
$284.0 2025-03-21
Enamine
EN300-08507-1.0g
2-bromo-1-(4-ethoxyphenyl)ethan-1-one
51012-63-6 95.0%
1.0g
$385.0 2025-03-21
Enamine
EN300-08507-2.5g
2-bromo-1-(4-ethoxyphenyl)ethan-1-one
51012-63-6 95.0%
2.5g
$754.0 2025-03-21

2-Bromo-1-(4-ethoxyphenyl)ethanone Production Method

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